Cas no 1803796-02-2 (3-Hydroxy-5-nitroisonicotinic acid)

• Product Name: 3-Hydroxy-5-nitroisonicotinic acid
• CAS No: 1803796-02-2
• MF: C₆H₄N₂O₅
• MW: 184.10636138916
• CID: 4802086
• Update Time: 2025-10-28

3-Hydroxy-5-nitroisonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-5-nitroisonicotinic acid

• Inchi： 1S/C6H4N2O5/c9-4-2-7-1-3(8(12)13)5(4)6(10)11/h1-2,9H,(H,10,11)
• InChI Key： WDPSKBYXKRWVOF-UHFFFAOYSA-N
• SMILES： OC1=CN=CC(=C1C(=O)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 0.4
• Topological Polar Surface Area: 116

Additional information on 3-Hydroxy-5-nitroisonicotinic acid

Comprehensive Overview of 3-Hydroxy-5-nitroisonicotinic acid (CAS No. 1803796-02-2): Properties, Applications, and Research Insights

3-Hydroxy-5-nitroisonicotinic acid (CAS 1803796-02-2) is a specialized heterocyclic compound garnering attention in pharmaceutical and agrochemical research due to its unique structural features. This nitro-substituted isonicotinic acid derivative combines a hydroxyl group at the 3-position and a nitro group at the 5-position, creating a versatile scaffold for drug discovery and material science applications. Its molecular formula, C₆H₄N₂O₅, reflects a balance of polarity and reactivity, making it a candidate for targeted synthesis in medicinal chemistry.

Recent studies highlight the compound's potential as a building block for bioactive molecules, particularly in designing enzyme inhibitors or metal-chelating agents. Researchers are exploring its role in modulating oxidative stress pathways, a topic trending in anti-aging and neuroprotection research. The nitro group contributes to electron-withdrawing properties, while the hydroxy group enables hydrogen bonding—key for molecular interactions in biological systems.

From a synthetic perspective, 1803796-02-2 is often synthesized via nitration reactions of hydroxylated isonicotinic acid derivatives under controlled conditions. Analytical techniques like HPLC and LC-MS are critical for purity verification, addressing the growing demand for high-purity intermediates in precision medicine. Environmental scientists also investigate its degradation pathways using advanced oxidation processes (AOPs), aligning with global interest in green chemistry.

In material science, this compound's aromatic system and functional groups enable applications in coordination polymers or luminescent materials. Its thermal stability (typically stable below 200°C) makes it suitable for high-performance polymers. Patent analyses reveal its use in electronic materials, coinciding with the surge in flexible electronics research.

Safety data sheets emphasize standard laboratory precautions for 3-Hydroxy-5-nitroisonicotinic acid, including PPE and ventilation. While not classified as hazardous under major regulatory frameworks, its nitroaromatic nature warrants careful handling—a focal point in laboratory safety training programs worldwide. Storage recommendations typically suggest ambient conditions in airtight containers to prevent moisture absorption.

The compound's structure-activity relationships (SAR) are under investigation for antimicrobial applications, responding to the urgent need for novel antibiotic alternatives. Computational chemistry studies leverage QSAR models to predict its interactions with biological targets, a method gaining traction in AI-driven drug design. These approaches align with industry shifts toward in silico screening to reduce R&D costs.

Market analysts note rising demand for 1803796-02-2 in academic and industrial research, with suppliers offering custom scale-up synthesis services. Chromatographic purification remains a bottleneck, driving innovation in continuous flow chemistry systems. The compound's cost-effectiveness compared to similar pharmaceutical intermediates enhances its commercial viability.

Emerging applications include its use as a standard reference material in analytical method development, particularly for HPLC method validation—a frequent search term among quality control professionals. Its UV-Vis absorption characteristics (λ_max ~320 nm) make it suitable for photocatalysis studies, connecting to renewable energy research trends.

Future research directions may explore its supramolecular chemistry potential or bioconjugation capabilities for diagnostic probes. As regulatory agencies emphasize ICH guidelines for impurity profiling, the precise characterization of this compound gains importance in pharmaceutical quality systems—addressing common queries about API manufacturing standards.